Cas no 945495-63-6 (1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid
• CAS No: 945495-63-6
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• MDL: MFCD21922747
• CID: 4660756
• PubChem ID: 57572368
• Update Time: 2025-06-08

1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid
• AMY35800
• SB22541
• 1-(2,2,2-trifluoroethyl)cyclobutanecarboxylic acid
• MFCD21922747
• SY044979
• P18469
• XRIDSIZKSOTJFF-UHFFFAOYSA-N
• AKOS017979785
• SCHEMBL12736752
• AS-77896
• 1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylicacid
• 945495-63-6
• CS-0052923
• 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid

• MDL： MFCD21922747
• Inchi： 1S/C7H9F3O2/c8-7(9,10)4-6(5(11)12)2-1-3-6/h1-4H2,(H,11,12)
• InChI Key： XRIDSIZKSOTJFF-UHFFFAOYSA-N
• SMILES： FC(CC1(C(=O)O)CCC1)(F)F

Computed Properties

• Exact Mass: 182.05546401 g/mol
• Monoisotopic Mass: 182.05546401 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3
• Molecular Weight: 182.14

Additional information on 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid

Introduction to 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid (CAS No. 945495-63-6)

1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 945495-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of fluorinated cyclic carboxylic acids, a subset of molecules that have been extensively studied due to their unique structural and functional properties. The presence of fluorine atoms in its molecular structure imparts distinct characteristics, making it a valuable candidate for various applications, particularly in the development of bioactive molecules and advanced materials.

The molecular structure of 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted with a 2,2,2-Trifluoroethyl group at the 1-position and a carboxylic acid functional group at the same position. This arrangement creates a molecule with high steric hindrance and electronic asymmetry, which can influence its reactivity and interaction with biological targets. The fluorine atoms introduce electron-withdrawing effects, altering the electronic properties of the molecule and potentially enhancing its binding affinity to specific receptors or enzymes.

In recent years, fluorinated compounds have become increasingly important in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. The introduction of fluorine atoms can lead to improved pharmacokinetic profiles, such as increased bioavailability and resistance to enzymatic degradation. 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid exemplifies this trend, as its structure suggests potential applications in the design of novel drug candidates.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The cyclobutane ring provides a rigid scaffold that can be modified at various positions to create more complex molecules. Additionally, the carboxylic acid group can participate in diverse chemical reactions, such as esterification or amidation, allowing for further functionalization. These features make 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid a versatile intermediate for synthesizing pharmacologically relevant compounds.

Recent studies have highlighted the potential of fluorinated cycloalkanes in drug development. For instance, derivatives of cyclobutane have been explored for their antimicrobial and anti-inflammatory properties. The fluorine atoms in 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid may enhance these effects by improving interactions with biological targets. Moreover, the compound's stability under various conditions makes it suitable for formulation into drugs or agrochemicals that require prolonged shelf life.

The synthesis of 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid presents an interesting challenge due to the need for precise control over regioselectivity and stereoselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or enantioselective catalysis, may be employed to achieve high yields and purity. These synthetic approaches are not only relevant for producing this specific compound but also contribute to the broader field of organic synthesis.

The applications of 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid extend beyond pharmaceuticals. In materials science, fluorinated cyclic compounds are used to develop advanced polymers and coatings with enhanced thermal stability and chemical resistance. The unique properties of this compound could make it useful in creating novel materials with specialized functionalities.

As research continues to uncover new applications for fluorinated compounds, 1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid is likely to play an increasingly significant role in both academic and industrial settings. Its structural features offer opportunities for innovation across multiple disciplines, from drug discovery to material engineering. By leveraging its chemical properties effectively，scientists can unlock new possibilities for advancing science and technology.